(2-Methoxyethyl)triphenylphosphonium bromide

• IUPAC Name: 2-methoxyethyl(triphenyl)phosphanium;bromide
• InChI: InChI=1S/C21H22OP.BrH/c1-22-17-18-23(19-11-5-2-6-12-19,20-13-7-3-8-14-20)21-15-9-4-10-16-21;/h2-16H,17-18H2,1H3;1H/q+1;/p-1
• InChI Key: TZSFISGIOFHBOJ-UHFFFAOYSA-M
• Canonical SMILES: COCC[P+](C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3.[Br-]
• Molecular Formula: C21H22BrOP
• DSSTOX Substance ID: DTXSID10625263
• Molecular Weight: 401.3 g/mol
• CAS RN: 55894-16-1

Description

(2-Methoxyethyl)triphenylphosphonium bromide, also known as MEPB, is an organophosphonium salt that has been used in a variety of scientific research applications. It is a white crystalline solid with a melting point of 140-142°C and is soluble in a variety of organic solvents. MEPB has been found to be a useful reagent for the synthesis of a variety of compounds, as well as being used as a catalyst in organic reactions. In addition, MEPB has been used to study the mechanism of action of a variety of biochemical and physiological processes.

Scientific Research Applications

Phosphonioethylation of Compounds

• The reactions of phenylhydrazine and hydroxylamine with (β-X-ethyl)triphenylphosphonium salts have been studied, showing the formation of β-N-ethyl-substituted triphenylphosphonium salts. This highlights the role of (2-Methoxyethyl)triphenylphosphonium bromide in synthesizing derivatives with potential applications in various fields of chemistry (Ovakimyan et al., 2002).

Polymer-Silica Composites

• The compound has been used in the synthesis of π-conjugated polymers, leading to the creation of poly[2-methoxy-5-(2-ethylhexyloxy)-1,4-phenylenevinylene]/silica and poly(3-hexylthiophene)/silica composites, which are significant in materials science for their unique properties (Kubo et al., 2005).

Synthesis of N-alkyl-2-triphenylphosphoranylidene Glutarimides

• A three-component condensation reaction involving (ethoxycarbonylmethyl)triphenylphosphonium bromide was developed to efficiently synthesize fully substituted N-alkyl-2-triphenylphosphoranylidene glutarimides (Shaabani et al., 2006).

Mitochondrial pH Determination by NMR Spectroscopy

• The compound has been used in designing aminophosphonates for mitochondrial pH determination by NMR spectroscopy, which is significant in biological and medicinal research (Culcasi et al., 2013).

Bromodifluoromethylation of Alkenes

• It has been used as a precursor in the bromodifluoromethylation of alkenes under photoredox conditions, demonstrating its utility in synthetic organic chemistry (Lin et al., 2016).

Preparation of Aminoethyltriphenylphosphonium Bromides

• The compound plays a role in the preparation of 2-(N-disubstituted amino)ethyltriphenylphosphonium bromides, showing its importance in the synthesis of specialized organic compounds (Rao & Reddy, 2008).

Electrochemical Applications

• Its use in electrochemical applications, such as corrosion inhibition and electrochemical coupling, demonstrates its versatility in applied chemistry and materials science (Kumar et al., 2017; Li et al., 2021).

Mechanism of Action

Triphenylphosphonium-based compounds, such as “(2-Methoxyethyl)triphenylphosphonium bromide”, are often used to deliver drugs specifically to mitochondria. This is achieved by covalently linking a lipophilic cation such as an alkyltriphenylphosphonium moiety to a pharmacophore of interest.

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure). The target organs include the respiratory system.